Cas no 1805098-32-1 (6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805098-32-1
• MF: C₁₀H₇F₅N₂O₂
• MW: 282.166799783707
• CID: 4842072
• Update Time: 2025-06-22

6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F5N2O2/c1-18-7-4-6(9(11)12)17-5(2-3-16)8(7)19-10(13,14)15/h4,9H,2H2,1H3
• InChI Key： WROAMOSNHWZBLE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC#N)=N1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805098-32-1)

6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile, with the CAS number 1805098-32-1, is a novel and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine core, difluoromethyl, methoxy, and trifluoromethoxy substituents, which collectively contribute to its potential biological activities and applications.

The development of 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile is part of a broader effort to design and synthesize compounds with enhanced pharmacological properties. The incorporation of fluorine atoms, particularly in the form of difluoromethyl and trifluoromethoxy groups, has been shown to significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound can effectively cross the blood-brain barrier, making it a viable candidate for the development of drugs targeting central nervous system (CNS) disorders. The ability to penetrate the blood-brain barrier is a critical factor in the design of CNS-active drugs, as many potential therapeutics fail to reach their target sites due to poor permeability.

The synthesis of 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile involves a series of well-defined chemical reactions that ensure high yields and purity. One common synthetic route involves the reaction of 4-methoxy-3-trifluoromethoxypyridine with a difluoroacetyl derivative followed by nitrile formation. This approach allows for precise control over the substitution pattern and functional group introduction, which is crucial for optimizing the compound's biological activity.

The physicochemical properties of 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its interactions with biological targets.

In preclinical studies, 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for drug candidates. Additionally, toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses, further supporting its potential for clinical development.

The therapeutic potential of 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile extends beyond cancer and neurological disorders. Recent research has explored its anti-inflammatory properties, suggesting that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in inflammation.

In conclusion, 6-(Difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805098-32-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.